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Compound Name: aniline;oxalic acid

Cat. No.: B15184371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aniline oxalate in

various organic solvents. Due to the limited availability of extensive quantitative data in publicly

accessible literature, this document summarizes the existing qualitative and semi-quantitative

information and presents a generalized experimental protocol for the determination of solubility,

which can be adapted for specific laboratory settings.

Introduction
Aniline oxalate is an organic salt formed from the reaction of aniline and oxalic acid. Its

solubility characteristics are crucial for its application in organic synthesis, pharmaceutical

development, and materials science, influencing reaction kinetics, purification processes, and

formulation strategies. This guide aims to consolidate the known solubility data and provide a

practical framework for its experimental determination.

Solubility Data
The solubility of aniline oxalate in organic solvents has been reported with some variability in

qualitative descriptions. The available data is summarized in the table below. It is important to

note the discrepancy in the reported solubility in ethanol, which is described as both "very

soluble" and "slightly soluble" in different sources. This highlights the need for standardized

experimental determination.
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Table 1: Solubility of Aniline Oxalate in Various Solvents

Solvent Formula Type
Reported
Solubility

Citation

Acetone C₃H₆O Ketone Very Soluble [1]

Diethyl Ether (C₂H₅)₂O Ether
Insoluble /

Almost Insoluble
[1][2]

Ethanol C₂H₅OH Alcohol Very Soluble [1]

Absolute Ethanol C₂H₅OH Alcohol Slightly Soluble [2]

Water H₂O Aqueous Easily Soluble [2]

Note: The majority of organic solvents lack specific quantitative or qualitative solubility data for

aniline oxalate in the reviewed literature.

Experimental Protocol for Solubility Determination
While specific experimental protocols for aniline oxalate solubility were not found in the

literature, a standard gravimetric method can be employed. This method is reliable for

determining the solubility of a solid in a liquid and is based on preparing a saturated solution

and then determining the concentration of the solute.[3][4]

Objective: To determine the solubility of aniline oxalate in a given organic solvent at a specific

temperature.

Materials:

Aniline oxalate (pure solid)

Selected organic solvent (analytical grade)

Conical flasks with stoppers

Thermostatically controlled water bath or incubator
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Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

Pre-weighed evaporation dishes or vials

Drying oven

Methodology:

Preparation of Saturated Solution:

Add an excess amount of aniline oxalate to a known volume of the selected organic

solvent in a conical flask. The presence of undissolved solid is necessary to ensure

saturation.[4]

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled bath set to the desired temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). The time required may need to be determined empirically.

Separation of Saturated Solution:

Once equilibrium is achieved, allow the solution to stand undisturbed at the set

temperature for a few hours to let the excess solid settle.

Carefully withdraw a known volume of the supernatant (the clear saturated solution) using

a pre-heated pipette to avoid premature crystallization.

Filter the withdrawn sample immediately using a filter membrane compatible with the

solvent to remove any remaining solid particles.

Quantification of Solute:

Transfer a precisely measured volume of the clear filtrate to a pre-weighed evaporation

dish.
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Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood, or using

a rotary evaporator). For higher boiling point solvents, a vacuum oven at a moderate

temperature can be used.

Once the solvent is fully evaporated, dry the remaining solid aniline oxalate in an oven at a

suitable temperature (e.g., 60-80°C) until a constant weight is achieved.[4]

Cool the dish in a desiccator before weighing.

Calculation of Solubility:

Calculate the mass of the dissolved aniline oxalate by subtracting the initial weight of the

empty dish from the final weight of the dish with the dried solid.

Express the solubility in desired units, such as grams per 100 mL of solvent ( g/100 mL) or

moles per liter (mol/L).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the gravimetric determination of

aniline oxalate solubility.
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Quantification
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Add excess aniline oxalate
to a known volume of solvent

Equilibrate at constant
temperature with agitation

Allow excess solid to settle

Filter a known volume
of the supernatant

Evaporate the solvent from
the filtered sample

Dry the solid residue to
a constant weight

Calculate the mass of
dissolved aniline oxalate

Express solubility in
appropriate units (e.g., g/100mL)
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Caption: Workflow for Gravimetric Solubility Determination.
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Discussion and Conclusion
The available data on the solubility of aniline oxalate in organic solvents is sparse and, in some

cases, contradictory. For researchers and professionals in drug development, this necessitates

a careful and systematic experimental determination of solubility in solvents relevant to their

specific applications. The provided generalized gravimetric method offers a robust starting point

for such investigations. Further studies are required to build a comprehensive and quantitative

database of aniline oxalate solubility, which would be invaluable for optimizing its use in various

chemical and pharmaceutical processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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